Cas no 1509520-65-3 (3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 1509520-65-3
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 6277851
• PubChem ID: 83441798
• Update Time: 2025-05-19

3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid
• SY339925
• EN300-1452037
• 1509520-65-3

• Inchi： 1S/C9H8BrFO3/c10-6-2-1-3-7(11)5(6)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： QCFLYLBIHWISIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC(C(=O)O)O)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid

3-(2-Bromo-6-fluorophenyl)-2-hydroxypropanoic Acid: A Comprehensive Overview

3-(2-Bromo-6-fluorophenyl)-2-hydroxypropanoic acid (CAS No. 1509520-65-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-fluoro substitution pattern and hydroxypropanoic acid moiety, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, C9H8BrFO3, offers a versatile platform for further chemical modifications, making it a subject of interest in drug discovery and material science.

The 2-bromo-6-fluorophenyl group in this compound provides distinct electronic and steric properties, which are crucial for interactions in biological systems. Researchers have explored its potential in designing enzyme inhibitors and receptor modulators, particularly in the context of neurological and metabolic disorders. The presence of both bromo and fluoro substituents enhances the compound's reactivity, enabling selective transformations under mild conditions.

In recent years, the demand for fluorinated pharmaceutical intermediates like 3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid has surged, driven by the growing emphasis on precision medicine and targeted therapies. Fluorine incorporation is known to improve metabolic stability, bioavailability, and binding affinity, making this compound a strategic building block in modern drug development. Its applications extend to agrochemicals and specialty chemicals, where its structural features contribute to enhanced efficacy and environmental compatibility.

From a synthetic perspective, CAS 1509520-65-3 can be prepared through multi-step organic reactions, including halogenation, hydroxylation, and carboxylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring high yields and purity. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, confirming its identity and quality.

The compound's stability under various conditions has been a focal point for researchers. Studies indicate that 3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid exhibits reasonable thermal and hydrolytic stability, making it suitable for long-term storage and transportation. However, precautions such as protection from light and moisture are recommended to maintain its integrity. These properties align with the increasing industry focus on sustainable chemical practices and green chemistry principles.

Market trends reveal a rising interest in halogenated aromatic compounds, particularly those with fluorine and bromine substitutions. This trend is reflected in the growing number of patents and publications featuring CAS 1509520-65-3. The compound's versatility has positioned it as a key player in the development of next-generation therapeutics and functional materials. Industry analysts predict continued growth in its applications, especially in areas like personalized medicine and smart materials.

For researchers and manufacturers, sourcing high-quality 3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid is critical. Reputable suppliers provide detailed technical data sheets, including information on solubility (e.g., in DMSO and methanol), melting point, and spectral data. The compound's compatibility with various solvents and reagents further enhances its utility in diverse synthetic pathways. As the scientific community continues to explore its potential, CAS 1509520-65-3 remains a compound of significant interest and value.

In conclusion, 3-(2-bromo-6-fluorophenyl)-2-hydroxypropanoic acid represents a fascinating intersection of chemistry and innovation. Its unique structural attributes, coupled with broad applicability, make it a noteworthy subject for ongoing research and development. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the power of strategic molecular design in addressing contemporary scientific challenges.